5-(2-bromoacetyl)-4-methylisobenzofuran-1(3H)-one

• Molecular Formula: C11H9BrO3
• Molecular Weight: 269.09 g/mol
• IUPAC Name: 5-(2-bromoacetyl)-4-methyl-3H-2-benzofuran-1-one
• InChI: InChI=1S/C11H9BrO3/c1-6-7(10(13)4-12)2-3-8-9(6)5-15-11(8)14/h2-3H,4-5H2,1H3
• InChI Key: GAHGGBYSEOQNER-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1COC2=O)C(=O)CBr

Description

5-(2-bromoacetyl)-4-methylisobenzofuran-1(3H)-one is a useful research compound. Its molecular formula is C11H9BrO3 and its molecular weight is 269.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 1 L 3-neck flask equipped with overhead stirrer was added crude 5-(1-butoxy-vinyl)-4-methyl-3H-isobenzofuran-1-one (55.8 g) and THF (315 mL). The solution was cooled to <5° C. after which water (79 mL) was added and the solution was maintained at <5° C. NBS (41.6 g) was then added portionwise while maintaining Tmax=19° C. The solution was then warmed to room temperature for 30 minutes. HBr (48%, 0.241 mL) was added and the reaction was aged at room temperature for approximately 1 hour after which 236 mL water was then added to the batch. A water bath was used to maintain temp at 20° C. Another 315 mL of water was added (solvent composition 1:2 THF:water) and the slurry was cooled to 15° C. The resulting solids were filtered and washed with a cold 1:2 THF:water (15° C.): 150 mL displacement wash followed by 100 mL slurry wash. The solids were dried under vacuum at room temperature to provide 5-(2-bromo-acetyl)-4-methyl-3H-isobenzofuran-1-one.